Cas no 5243-14-1 (4'-amino-1'H-spiro[cyclohexane-1,2'-naphthalene]-3'-carbonitrile)

• Product Name: 4'-amino-1'H-spiro[cyclohexane-1,2'-naphthalene]-3'-carbonitrile
• CAS No: 5243-14-1
• MF: C₁₆H₁₈N₂
• MW: 238.327523708344
• CID: 1577239
• PubChem ID: 602851
• Update Time: 2025-04-21

4'-amino-1'H-spiro[cyclohexane-1,2'-naphthalene]-3'-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4'-amino-1'H-spiro[cyclohexane-1,2'-naphthalene]-3'-carbonitrile
• 1-amino-2-cyano-3,4-dihydrospiro[naphthalene-3,1'-cyclohexane]
• Spiro[cyclohexane-1,2'(1'H)-naphthalene]-3'-carbonitrile, 4'-amino-
• 1-aminospiro[4H-naphthalene-3,1'-cyclohexane]-2-carbonitrile
• CHEMBL1463362
• 4-amino-3-cyano-1,2-dihydrospiro(naphthalene-2,1 '-cyclohexane)
• BQFBUBHGZRINAO-UHFFFAOYSA-N
• AKOS000505373
• AB00076460-01
• 5243-14-1
• Cambridge id 5243141
• DTXSID50345236
• HMS2489E22
• Oprea1_265111
• HMS1674G21
• STK722689
• Naphthalene-2-carbonitrile, 3,4-dihydro-1-amino-3-spirocyclohexane-
• Oprea1_438923

• Inchi： 1S/C16H18N2/c17-11-14-15(18)13-7-3-2-6-12(13)10-16(14)8-4-1-5-9-16/h2-3,6-7H,1,4-5,8-10,18H2
• InChI Key： BQFBUBHGZRINAO-UHFFFAOYSA-N
• SMILES： NC1C2C=CC=CC=2CC2(C=1C#N)CCCCC2

Computed Properties

• Exact Mass: 238.14714
• Monoisotopic Mass: 238.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 476.5°C at 760 mmHg
• Flash Point: 242°C
• Refractive Index: 1.612
• PSA: 49.81